1-Methyl-2-oxocyclopentane-1-carbonitrile

• IUPAC Name: 1-methyl-2-oxocyclopentane-1-carbonitrile
• InChI: InChI=1S/C7H9NO/c1-7(5-8)4-2-3-6(7)9/h2-4H2,1H3
• InChI Key: KJRMGWZKDHKBCY-UHFFFAOYSA-N
• Canonical SMILES: CC1(CCCC1=O)C#N
• Molecular Formula: C7H9NO
• DSSTOX Substance ID: DTXSID40528672
• Molecular Weight: 123.15 g/mol
• CAS RN: 66984-18-7

Description

1-Methyl-2-oxocyclopentane-1-carbonitrile, with the chemical formula C₇H₉NO , is a compound that belongs to the class of cyclopentane derivatives . It is also known by its CAS number: 66984-18-7 . The compound exhibits a liquid physical form and has a molecular weight of 123.15 g/mol . Its IUPAC name is 1-methyl-2-oxocyclopentanecarbonitrile .

Synthesis routes and methods

Procedure details

A solution of lithium hydroxide (0.2226 g, 9.30 mmol) in water (5 mL) and iodomethane (0.591 mL, 9.46 mmol) were added to a stirred solution of 2-oxocyclopentanecarbonitrile (0.86 g, 7.88 mmol) in methanol (5 mL) at room temperature. The resulting mixture was heated to 50° C. for 1.5 h. The methanol solvent was removed in vacuo. The aqueous residue was extracted with ether (2×25 mL). The combined ether extracts were dried (Na2SO4), decanted and concentrated to give 1-methyl-2-oxocyclopentanecarbonitrile (0.76 g, 78% yield). 1H NMR (500 MHz, chloroform-d) δ ppm 2.63-2.74 (1 H, m), 2.43 (2 H, t, J=7.21 Hz), 1.59-1.93 (4 H, m), 1.34 (3 H, d, J=6.94 Hz).